Cas no 179897-93-9 (Benzoic acid, 2-bromo-3-methyl-5-nitro-, methyl ester)

Benzoic acid, 2-bromo-3-methyl-5-nitro-, methyl ester structure
179897-93-9 structure
Product Name:Benzoic acid, 2-bromo-3-methyl-5-nitro-, methyl ester
CAS No:179897-93-9
MF:C9H8BrNO4
MW:274.068121910095
CID:1370634
PubChem ID:23433653
Update Time:2025-04-20

Benzoic acid, 2-bromo-3-methyl-5-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-bromo-3-methyl-5-nitro-, methyl ester
    • methyl 2-bromo-3-methyl-5-nitrobenzoate
    • 179897-93-9
    • methyl 2-bromo-3-methyl-5nitrobenzoate
    • 2-bromo-3-methyl-5-nitro-benzoic acid methyl ester
    • DA-33016
    • SCHEMBL4196549
    • DTXSID001277989
    • C90947
    • RSIFUNHBKKVOFE-UHFFFAOYSA-N
    • Inchi: 1S/C9H8BrNO4/c1-5-3-6(11(13)14)4-7(8(5)10)9(12)15-2/h3-4H,1-2H3
    • InChI Key: RSIFUNHBKKVOFE-UHFFFAOYSA-N
    • SMILES: BrC1C(C(=O)OC)=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 272.96364
  • Monoisotopic Mass: 272.964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.1A^2
  • XLogP3: 2.7

Experimental Properties

  • PSA: 69.44

Benzoic acid, 2-bromo-3-methyl-5-nitro-, methyl ester Pricemore >>

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